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Compound of Interest

O-(2-Chlorophenyi)
Compound Name:

dichlorothiophosphate
CAS No.: 68591-34-4
Cat. No.: B1609310

Get Quote

Technical Guide: Synthesis of O-(2-
Chlorophenyl) Dichlorothiophosphate
Executive Summary

This technical guide details the synthesis of O-(2-Chlorophenyl) dichlorothiophosphate (also
known as 2-chlorophenyl phosphorodichloridothioate), a critical intermediate in the
manufacture of organophosphorus pesticides (such as Profenofos) and specific pharmaceutical
agents.[1]

The protocol utilizes a nucleophilic substitution reaction between 2-chlorophenol and
thiophosphoryl chloride (

) in the presence of a tertiary amine base.[1] This method is selected for its high selectivity
toward the mono-ester product, minimizing the formation of di- and tri-substituted by-products (

and
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)-[1]

Key Physical Properties of Target:
e CAS Number: 15074-54-1[1][2]
¢ Molecular Formula:

[1]

¢ Molecular Weight: 245.43 g/mol [1][2]
¢ Boiling Point: 135-137 °C at 12 mmHg (Lit.)
e Density: ~1.491 g/mL at 25 °C[1][2]

Reaction Mechanism & Chemistry

The synthesis proceeds via a base-catalyzed nucleophilic substitution at the phosphorus
center.[1] The reaction is highly sensitive to stoichiometry and temperature; excess heat or
insufficient mixing can lead to polymerization or poly-substitution.[1]

Chemical Equation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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